molecular formula C16H22Cl2N2O B5232382 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide

2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide

Cat. No. B5232382
M. Wt: 329.3 g/mol
InChI Key: VIFOGBUAGDPXDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide, also known as Diclazepam, is a research chemical that belongs to the benzodiazepine class of drugs. It is a synthetic compound that was first synthesized in the 1960s and has been used in scientific research ever since. Diclazepam is a potent anxiolytic and sedative, and its mechanism of action is similar to other benzodiazepines, such as diazepam (Valium) and alprazolam (Xanax).

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide is similar to other benzodiazepines. It acts on the GABA receptors in the brain, which are responsible for inhibiting the activity of neurons. By enhancing the activity of GABA receptors, 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide increases the inhibitory effect of GABA, leading to a decrease in anxiety, sedation, and muscle relaxation.
Biochemical and Physiological Effects
2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide has several biochemical and physiological effects, including anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. It has been found to increase the activity of GABA receptors in the brain, leading to a decrease in the activity of neurons. This results in a decrease in anxiety, sedation, and muscle relaxation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide in lab experiments is that it has a long half-life, which makes it useful for studying the effects of long-term benzodiazepine use. However, one limitation of using 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide is that it is a potent anxiolytic and sedative, which can make it difficult to distinguish between its effects and those of other benzodiazepines.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide. One area of research is the development of new benzodiazepines with improved anxiolytic and sedative properties. Another area of research is the investigation of the long-term effects of benzodiazepine use on the brain and the development of new treatments for benzodiazepine addiction. Additionally, research on the role of GABA receptors in the brain and the development of new drugs that target these receptors could lead to the development of new treatments for anxiety and other neurological disorders.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide involves several steps, including the reaction of 2,4-dichlorobenzonitrile with magnesium, followed by the reaction of the resulting compound with isopropylamine and acetic anhydride. The final product is then purified using chromatography. The synthesis of 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide has been used in scientific research to study its effects on the central nervous system. It has been found to have anxiolytic and sedative properties, and it has been used to treat anxiety and insomnia in some countries. 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide has also been used as a research tool to study the structure-activity relationships of benzodiazepines and to investigate the role of GABA receptors in the brain.

properties

IUPAC Name

2-(2,4-dichlorophenyl)-N-(1-propan-2-ylpiperidin-4-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22Cl2N2O/c1-11(2)20-7-5-14(6-8-20)19-16(21)9-12-3-4-13(17)10-15(12)18/h3-4,10-11,14H,5-9H2,1-2H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VIFOGBUAGDPXDR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N1CCC(CC1)NC(=O)CC2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22Cl2N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,4-dichlorophenyl)-N-[1-(propan-2-yl)piperidin-4-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.